Cas no 1314965-17-7 (2,2-difluoro-3-(pyridin-4-yl)propan-1-amine)

• Product Name: 2,2-difluoro-3-(pyridin-4-yl)propan-1-amine
• CAS No: 1314965-17-7
• MF: C₈H₁₀F₂N₂
• MW: 172.175208568573
• CID: 6147550
• PubChem ID: 53414206
• Update Time: 2025-06-23

2,2-difluoro-3-(pyridin-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(pyridin-4-yl)propan-1-amine
• AKOS006308083
• EN300-1932843
• 1314965-17-7

• Inchi： 1S/C8H10F2N2/c9-8(10,6-11)5-7-1-3-12-4-2-7/h1-4H,5-6,11H2
• InChI Key： VIBKFAOEURVHOE-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1C=CN=CC=1)F

Computed Properties

• Exact Mass: 172.08120465g/mol
• Monoisotopic Mass: 172.08120465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 2,2-difluoro-3-(pyridin-4-yl)propan-1-amine

Introduction to 2,2-difluoro-3-(pyridin-4-yl)propan-1-amine (CAS No. 1314965-17-7)

2,2-difluoro-3-(pyridin-4-yl)propan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1314965-17-7, is a fluorinated amine derivative featuring a pyridine moiety. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. The presence of fluorine atoms and the pyridine ring introduces distinct electronic and steric effects, making it a valuable scaffold for the development of novel bioactive molecules.

The molecular structure of 2,2-difluoro-3-(pyridin-4-yl)propan-1-amine consists of a propanamine backbone modified with two fluorine atoms at the 2-position and a pyridine group attached at the 3-position. This arrangement imparts both lipophilicity and hydrogen bonding capability, which are critical factors in drug design. The fluorine atoms enhance metabolic stability and binding affinity, while the pyridine ring serves as a hydrogen bond acceptor, facilitating interactions with biological targets.

In recent years, fluorinated amines have emerged as pivotal components in medicinal chemistry. Their ability to modulate pharmacokinetic properties, such as bioavailability and half-life, has made them indispensable in drug development. The compound 2,2-difluoro-3-(pyridin-4-yl)propan-1-amine exemplifies this trend, offering a versatile platform for synthesizing small-molecule inhibitors and modulators.

One of the most compelling aspects of 2,2-difluoro-3-(pyridin-4-yl)propan-1-amine is its potential application in targeting enzyme-driven diseases. Fluorinated amides are known to exhibit enhanced binding to proteases and kinases due to their ability to engage hydrophobic pockets and form strong hydrogen bonds. Current research suggests that derivatives of this compound may serve as potent inhibitors of therapeutic relevance. For instance, studies have explored its utility in developing agents targeting proteases involved in inflammation and cancer progression.

The pyridine ring in 2,2-difluoro-3-(pyridin-4-yl)propan-1-amine further broadens its applicability by enabling coordination with metal ions or serving as a recognition element for specific biological receptors. This dual functionality makes it an attractive candidate for designing molecules with tailored binding properties. Recent advancements in computational chemistry have enabled the rapid screening of analogs derived from this scaffold, accelerating the discovery process.

From a synthetic perspective, 2,2-difluoro-3-(pyridin-4-yloxy)propanamidine hydrochloride (a related derivative) has been employed in multi-step syntheses involving nucleophilic substitution reactions and transition-metal-catalyzed cross-coupling. These methodologies highlight the compound's role as a versatile intermediate in constructing complex pharmacophores. The introduction of fluorine atoms also allows for further derivatization via halogen-metal exchange or direct fluorination reactions, expanding its synthetic utility.

The pharmacological profile of 2,2-difluoro-3-(pyridin-oxy)propanamidine hydrochloride (another derivative under investigation) has been assessed through both in vitro and ex vivo studies. Initial results indicate promising activity against selected targets, including enzymes overexpressed in tumor cells. The combination of fluorine-mediated bioisosteric replacements with pyridine-based interactions provides a rational basis for optimizing potency and selectivity.

Future directions in the study of CAS No. 1314965 17 7 derivatives include exploring their potential as prodrugs or covalent inhibitors. The amine functionality allows for facile conjugation with biomolecules or masking groups, enabling controlled release mechanisms or irreversible binding to biological targets. Such strategies are particularly relevant in oncology and infectious disease therapeutics where target engagement duration is critical.

The growing interest in fluorinated heterocycles underscores the importance of compounds like CAS No 1314965 17 7 in modern drug discovery pipelines. Their unique combination of structural features offers opportunities for innovation across multiple therapeutic areas. As computational tools continue to refine molecular design algorithms, the development of next-generation fluorinated amine-based drugs is expected to accelerate.

In conclusion,CAS No 1314965 17 7 represents a structurally intriguing compound with significant pharmaceutical potential. Its incorporation into drug candidates leverages both fluorine chemistry and pyridine-based interactions to enhance biological activity and pharmacokinetic profiles. Ongoing research into its derivatives promises further insights into their therapeutic applications.